Branched vs. Straight-Chain Acyl-CoA Recognition
16-Methylheptadecanoyl-CoA is unequivocally classified as a branched-chain long-chain acyl-CoA, containing a 17‑carbon acyl group with a methyl branch at C16 [1]. In contrast, straight-chain acyl-CoAs such as palmitoyl-CoA (C16:0) and stearoyl-CoA (C18:0) lack this structural feature. This branching fundamentally alters substrate recognition by key metabolic enzymes, including acyl-CoA synthetases, carnitine palmitoyltransferases, and acyl-CoA dehydrogenases, which exhibit marked selectivity based on chain linearity and length [2].
| Evidence Dimension | Structural Classification |
|---|---|
| Target Compound Data | Branched-chain long-chain acyl-CoA (C17, methyl branch at C16) [1] |
| Comparator Or Baseline | Straight-chain long-chain acyl-CoAs (e.g., palmitoyl-CoA C16:0, heptadecanoyl-CoA C17:0) [1] |
| Quantified Difference | Presence of methyl branch vs. linear chain |
| Conditions | In silico classification based on HMDB and chemical structure |
Why This Matters
This classification difference means the compound will engage distinct enzyme active sites and metabolic pathways, making it essential for accurate modeling of branched-chain fatty acid metabolism.
- [1] Human Metabolome Database (HMDB). HMDB0300680: 16-Methylheptadecanoyl-CoA. Available at: https://hmdb.ca/metabolites/HMDB0300680 (Accessed: 2026-04-23). View Source
- [2] UniProtKB. A0A060XHQ6: Fatty acyl-CoA reductase (Oncorhynchus mykiss). Available at: https://www.uniprot.org/uniprotkb/A0A060XHQ6/entry (Accessed: 2026-04-23). View Source
